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  4. (2S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2S)-2,6-Dihydroxy-6-methylhept-4-en-2-yl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
(2S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2S)-2,6-Dihydroxy-6-methylhept-4-en-2-yl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione (2S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2S)-2,6-Dihydroxy-6-methylhept-4-en-2-yl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione 22-Deoxocucurbitacin D belongs to the class of organic compounds known as cucurbitacins. These are polycyclic compounds containing the tetracyclic cucurbitane nucleus skeleton, 19-(10->9b)-abeo-10alanost-5-ene (also known as 9b-methyl-19-nor lanosta-5-ene), with a variety of oxygenation functionalities at different positions. 22-Deoxocucurbitacin D is considered to be a practically insoluble (in water) and relatively neutral molecule. 22-Deoxocucurbitacin D has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 22-deoxocucurbitacin D is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 22-deoxocucurbitacin D can be found in green vegetables. This makes 22-deoxocucurbitacin D a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 15371-78-5
VCID: VC0103002
InChI: InChI=1S/C30H46O6/c1-25(2,35)12-9-13-29(7,36)23-20(32)15-27(5)21-11-10-17-18(14-19(31)24(34)26(17,3)4)30(21,8)22(33)16-28(23,27)6/h9-10,12,18-21,23,31-32,35-36H,11,13-16H2,1-8H3/b12-9+
SMILES: CC1(C2=CCC3C4(CC(C(C4(CC(=O)C3(C2CC(C1=O)O)C)C)C(C)(CC=CC(C)(C)O)O)O)C)C
Molecular Formula: C30H46O6
Molecular Weight: 502.7 g/mol

(2S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2S)-2,6-Dihydroxy-6-methylhept-4-en-2-yl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione

CAS No.: 15371-78-5

Main Products

VCID: VC0103002

Molecular Formula: C30H46O6

Molecular Weight: 502.7 g/mol

(2S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2S)-2,6-Dihydroxy-6-methylhept-4-en-2-yl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione - 15371-78-5

CAS No. 15371-78-5
Product Name (2S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2S)-2,6-Dihydroxy-6-methylhept-4-en-2-yl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
Molecular Formula C30H46O6
Molecular Weight 502.7 g/mol
IUPAC Name 17-[(E)-2,6-dihydroxy-6-methylhept-4-en-2-yl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
Standard InChI InChI=1S/C30H46O6/c1-25(2,35)12-9-13-29(7,36)23-20(32)15-27(5)21-11-10-17-18(14-19(31)24(34)26(17,3)4)30(21,8)22(33)16-28(23,27)6/h9-10,12,18-21,23,31-32,35-36H,11,13-16H2,1-8H3/b12-9+
Standard InChIKey IJFYQSUPMMVTOA-NZKKDQNNSA-N
Isomeric SMILES C[C@@]12C[C@H]([C@@H]([C@]1(CC(=O)[C@@]3([C@H]2CC=C4[C@H]3C[C@@H](C(=O)C4(C)C)O)C)C)[C@](C)(C/C=C/C(C)(C)O)O)O
SMILES CC1(C2=CCC3C4(CC(C(C4(CC(=O)C3(C2CC(C1=O)O)C)C)C(C)(CC=CC(C)(C)O)O)O)C)C
Canonical SMILES CC1(C2=CCC3C4(CC(C(C4(CC(=O)C3(C2CC(C1=O)O)C)C)C(C)(CC=CC(C)(C)O)O)O)C)C
Description 22-Deoxocucurbitacin D belongs to the class of organic compounds known as cucurbitacins. These are polycyclic compounds containing the tetracyclic cucurbitane nucleus skeleton, 19-(10->9b)-abeo-10alanost-5-ene (also known as 9b-methyl-19-nor lanosta-5-ene), with a variety of oxygenation functionalities at different positions. 22-Deoxocucurbitacin D is considered to be a practically insoluble (in water) and relatively neutral molecule. 22-Deoxocucurbitacin D has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 22-deoxocucurbitacin D is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 22-deoxocucurbitacin D can be found in green vegetables. This makes 22-deoxocucurbitacin D a potential biomarker for the consumption of this food product.
PubChem Compound 5474791
Last Modified Nov 11 2021
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